Cas no 321980-76-1 (1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea)

• Product Name: 1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea
• CAS No: 321980-76-1
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• CID: 5025354
• Update Time: 2023-11-21

1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea Chemical and Physical Properties

Names and Identifiers

• (E)-N-allyl-N'-(phenylcarbamoyl)carbamohydrazonothioic acid
• STL112162
• ST080334
• N-phenyl-2-(prop-2-en-1-ylcarbamothioyl)hydrazinecarboxamide
• N-phenyl{2-[(prop-2-enylamino)thioxomethyl]hydrazino}carboxamide
• 1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea

• Inchi： 1S/C11H14N4OS/c1-2-8-12-11(17)15-14-10(16)13-9-6-4-3-5-7-9/h2-7H,1,8H2,(H2,12,15,17)(H2,13,14,16)
• InChI Key： CAINTKVGTOOAGF-UHFFFAOYSA-N
• SMILES： S=C(NNC(NC1C=CC=CC=1)=O)NCC=C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.5
• Topological Polar Surface Area: 97.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas